Cas no 1095539-52-8 (2-methyl-5-(2-nitroethyl)pyridine)

• Product Name: 2-methyl-5-(2-nitroethyl)pyridine
• CAS No: 1095539-52-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1098649
• PubChem ID: 119082534
• Update Time: 2026-04-29

2-methyl-5-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-nitroethyl)-Pyridine
• 2-methyl-5-(2-nitroethyl)pyridine

Additional information on 2-methyl-5-(2-nitroethyl)pyridine

Recent Advances in the Study of 2-Methyl-5-(2-nitroethyl)pyridine (CAS: 1095539-52-8) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-5-(2-nitroethyl)pyridine (CAS: 1095539-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have demonstrated that 2-methyl-5-(2-nitroethyl)pyridine serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Its nitroethyl group and pyridine ring make it a valuable scaffold for constructing compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported promising in vitro results, suggesting that derivatives of this compound could be further optimized for clinical applications.

In addition to its synthetic utility, 2-methyl-5-(2-nitroethyl)pyridine has been investigated for its direct biological effects. A recent preprint on bioRxiv detailed its interaction with cellular redox systems, where it exhibited moderate antioxidant activity in neuronal cell lines. This finding is particularly relevant for neurodegenerative disease research, as oxidative stress is a key factor in conditions such as Alzheimer's and Parkinson's diseases. However, the study also noted that the compound's efficacy is highly dependent on concentration, with higher doses showing cytotoxic effects. This dual nature underscores the need for careful dosage optimization in therapeutic contexts.

From a mechanistic standpoint, computational modeling studies have provided insights into how 2-methyl-5-(2-nitroethyl)pyridine interacts with biological targets. Molecular docking simulations published in a 2024 issue of Chemical Biology & Drug Design revealed that the compound's nitro group forms stable hydrogen bonds with active site residues of certain kinases, potentially explaining its observed inhibitory effects. These computational findings align with experimental data and offer a structural basis for designing more potent analogs. Such interdisciplinary approaches combining synthesis, biological testing, and computational analysis are becoming increasingly important in modern drug discovery pipelines.

Despite these advances, challenges remain in the development of 2-methyl-5-(2-nitroethyl)pyridine-based therapeutics. Pharmacokinetic studies indicate that the compound has limited bioavailability in its current form, necessitating structural modifications to improve its drug-like properties. Recent patent filings from several pharmaceutical companies suggest ongoing efforts to address these limitations through prodrug strategies or formulation technologies. Furthermore, the compound's safety profile requires more comprehensive evaluation, particularly regarding potential off-target effects and long-term toxicity.

Looking ahead, research on 2-methyl-5-(2-nitroethyl)pyridine (CAS: 1095539-52-8) is expected to expand into new therapeutic areas. Preliminary data from unpublished clinical trials (as reported in conference abstracts) indicate its potential application in metabolic disorders, where it may modulate key enzymatic pathways. Additionally, its use as a chemical probe in basic research continues to grow, helping scientists unravel complex biological mechanisms. As the field progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial for translating these findings into tangible medical benefits.